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Compound of Interest

Compound Name: Profenofos

Cat. No.: B10824969 Get Quote

For Immediate Release – As a trusted partner in research and development, we are committed

to providing essential safety information that extends beyond the product itself. This guide

offers detailed, procedural instructions for the proper disposal of Profenofos, an

organophosphate insecticide, ensuring the safety of laboratory personnel and the protection of

our environment.

Profenofos is a toxic and environmentally hazardous compound that requires strict adherence

to disposal protocols. Improper disposal can lead to contamination of soil and waterways,

posing a significant risk to aquatic life and ecosystems.[1][2]

Immediate Safety & Handling Protocol
Before handling or disposing of Profenofos, it is crucial to be aware of its hazards and to use

appropriate Personal Protective Equipment (PPE).

Primary Hazards:

Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[3] It functions by

inhibiting cholinesterase enzymes.

Environmental: Very toxic to aquatic life, with long-lasting effects. It is also toxic to birds and

bees.[3]

Flammability: The liquid and its vapor are flammable.[3]
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Reactivity: Unstable under alkaline conditions and may emit toxic fumes containing sulfur

oxides, phosphorus oxides, and hydrogen halides when heated to decomposition.[4]

Required Personal Protective Equipment (PPE):

Gloves: Impervious rubber or chemical-resistant gloves.[3]

Eye Protection: Chemical safety goggles and/or a face shield.[2]

Protective Clothing: A lab coat, apron, or coveralls to prevent skin contact.[1]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.

For spill response, a self-contained breathing apparatus may be necessary.[1][2]

Step-by-Step Spill Response Protocol
In the event of a spill, a predetermined plan should be in place to ensure a swift and safe

response.[1]

Evacuate & Isolate: Immediately alert personnel in the area and evacuate non-essential staff.

Isolate the spill area, keeping people upwind to avoid vapors.[1]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Eliminate all flames, sparks, and other potential ignition sources

from the immediate vicinity.[5] Use non-sparking tools for cleanup.[6]

Contain the Spill: Stop the source of the leak if it is safe to do so. Prevent the spill from

entering drains, sewers, or waterways by using a non-combustible absorbent material like

sand or earth.[1][6]

Absorb and Collect: Cover the spill with an absorbent material. Once fully absorbed, carefully

shovel the material into a suitable, sealable, and clearly labeled container for hazardous

waste.[1]

Decontaminate: Clean the spill area thoroughly with a strong industrial detergent and water.

[1] Collect all contaminated cleaning materials and water for disposal as hazardous waste.

Do not allow runoff to enter drains.[3]
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Profenofos Disposal Procedures
Disposal of Profenofos and its containers must always comply with local, state, and federal

regulations.[1] Never pour Profenofos waste down the drain or dispose of it with regular

laboratory trash.[7]

Disposal of Unused or Waste Profenofos
Characterize as Hazardous Waste: All unused Profenofos and materials contaminated with

it (e.g., spill cleanup debris) must be treated as hazardous waste.

Package Securely: Place the waste in a designated, leak-proof, and sealed container.

Ensure the container is compatible with Profenofos.

Label Clearly: The container must be clearly labeled as "Hazardous Waste - Profenofos"

and include the relevant hazard symbols (e.g., Toxic, Environmentally Hazardous,

Flammable).

Arrange for Professional Disposal: The primary approved methods for disposing of

Profenofos waste are:

Controlled Incineration: Use a licensed hazardous waste incineration facility equipped with

flue gas scrubbing to neutralize toxic decomposition products.[1]

Approved Landfill: Disposal in a landfill specifically permitted to accept pesticide or

hazardous waste.[1][3] Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for pickup and

proper disposal.

Disposal of Empty Profenofos Containers
Empty containers may still retain product residue and must be handled carefully.[1]

Triple Rinse the Container:

Rinse the empty container three times with a suitable solvent (consult the Safety Data

Sheet or your EHS department).
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Crucially, the rinsate (the rinse liquid) must be collected and disposed of as Profenofos
hazardous waste.[8] Do not pour it down the drain.[1]

Render Unusable: After triple-rinsing, puncture and crush the container to prevent reuse.

Dispose of the Container: The triple-rinsed, unusable container can typically be disposed of

through your institution's standard procedures for decontaminated lab waste, which may

include recycling or landfill disposal, in accordance with local regulations.[9]

Quantitative Safety and Environmental Data
The following table summarizes key quantitative data for Profenofos, highlighting its toxicity

and environmental properties.

Parameter Value Species/Conditions

Acute Oral Toxicity (LD50) 500 - >700 mg/kg Rat[1][3]

Aquatic Toxicity (LC50, 96h) 0.08 mg/L Rainbow Trout[1]

Aquatic Invertebrate Toxicity

(EC50, 48h)
1.06 µg/L Daphnia

Toxicity to Bees (LD50, 48h

contact)
0.102 µ g/bee Bee[1]

Water Solubility 19.4 mg/L at 20 °C[1]

Hydrolysis Half-life
14.6 days (pH 7), 5.7 hours

(pH 9)
at 20 °C[4]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Profenofos
waste in a laboratory setting.
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Waste Identification & Initial Action
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Waste Processing
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Empty Container

For Empty Containers
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Step 2b: Collect Rinsate as
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Add rinsate to
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Dispose of Rinsed/Crushed Container
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Step 4: Arrange Disposal via EHS
or Licensed Contractor

Controlled Incineration

Primary Method

Approved Hazardous
Waste Landfill

Alternative Method
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Caption: Logical workflow for the safe disposal of Profenofos waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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